Potassium iodide

• IUPAC Name: potassium;iodide
• InChI: InChI=1S/HI.K/h1H;/q;+1/p-1
• InChI Key: NLKNQRATVPKPDG-UHFFFAOYSA-M
• Canonical SMILES: [K+].[I-]
• Molecular Formula: KI, IK
• DSSTOX Substance ID: DTXSID7034836
• Molecular Weight: 166.0028 g/mol
• Physical Description: Potassium iodide is an odorless white solid. Sinks and mixes with water. (USCG, 1999), Dry Powder; Dry Powder, Liquid; Liquid; Pellets or Large Crystals, Other Solid, Water-soluble, white solid; [CAMEO] Slightly deliquescent; [CHEMINFO]
• Boiling Point: Very high (USCG, 1999), 1323 °C
• Solubility: Slightly soluble in ethanol, 148 g/100 g water at 25 °C, 127.5 g sol in 100 cc water at 0 °C; 1.88 g sol in 100 cc alcohol at 25 °C; 1.31 g sol in 100 cc acetone at 25 °C; sol in ether, ammonia, 1 gram dissolves in 0.7 mL water, 0.5 mL boiling water; 51 mL absolute ethanol; 22 mL alcohol; 8 mL methanol; 75 mL acetone; 2 mL glycerol; about 2.5 mL glycol
• Density: 3.13 at 59 °F (USCG, 1999) - Denser than water; will sink, 3.12 g/cu cm
• Mechanism of Action: In hyperthyroid patients, potassium iodide produces rapid remission of symptoms by inhibiting the release of thyroid hormone into the circulation. The effects of potassium iodide on the thyroid gland include reduction of vascularity, a firming of the glandular tissue, shrinkage of the size of individual cells, reaccumulation of colloid in the follicles, and increases in bound iodine. These actions may facilitate thyroidectomy when the medication is given prior to surgery., When administered prior to and following administration of radioactive isotopes and in radiation emergencies involving the release of radioactive iodine, potassium iodide protects the thyroid gland by blocking the thyroidal uptake of radioactive isotopes of iodine., The mechanism of action of potassium iodide's antifungal activity against Sporothix schenckii has not been determined. Potassium iodide does not appear to increase monocyte or neutrophil killing of S. schenckii in in vitro studies. However, exposure of the yeast form of S. schenckii to various concentrations of iodine (iodine and potassium iodide solution) has resulted in rapid cell destruction., Potassium iodide is thought to act as an expectorant by increasing respiratory tract secretions and thereby decreasing the viscosity of mucous ..., When potassium iodide is administered simultaneously with radiation exposure, the protectant effect is approximately 97%. Potassium iodide given 12 and 24 hours before exposure yields a 90% and 70% protectant effect, respectively. However, potassium iodide administered 1 and 3 hours after exposure results in an 85% and 50% protectant effect, respectively. Potassium iodide administered more than 6 hours after exposure is thought to have a negligible protectant effect.
• Impurities: Impurities: sulfates and heavy metals, Typically less than 1 ppm H2O-OH in 99.9995% purity, ultradry grades
• Color/Form: Colorless or white, cubical crystals, white granules, or powder, HEXAHEDRAL CRYSTALS, EITHER TRANSPARENT OR SOMEWHAT OPAQUE
• CAS No.: 7681-11-0
• Melting Point: 1258 °F (USCG, 1999), 681 °C

Description

Potassium iodide is an inorganic compound with the chemical formula KI. It is a metal-halide salt featuring an ionic bond between the potassium cation (K⁺) and the iodide anion (I⁻). This compound appears as colorless to white cubical crystals, powder, or white granules. This compound is widely used in medicine, radiation protection, and as a dietary supplement .

Mechanism of Action

Target of Action

Potassium iodide primarily targets the thyroid gland . It is used as an oral antithyroid agent for the prevention of radioactive iodine uptake into the thyroid gland during a nuclear radiation emergency . It can also be used for the treatment of hyperthyroidism and thyrotoxicosis .

Biochemical Pathways

Iodine is a component of biochemical pathways in organisms from all biological kingdoms, suggesting its fundamental significance throughout the evolutionary history of life . In vertebrate biology, iodine’s primary function is as a constituent of the thyroid hormones, thyroxine (T4) and triiodothyronine (T3). These hormones are made from addition-condensation products of the amino acid tyrosine, and are stored prior to release in an iodine-containing protein called thyroglobulin .

Pharmacokinetics

this compound is adequately absorbed from the gastrointestinal tract . Its effects on thyroid function are usually observed within 24 hours after administration and are maximal after 10-15 days of continuous therapy . It is cleared from the plasma by renal excretion or thyroid uptake .

Result of Action

The result of this compound’s action is the prevention of radioactive iodine uptake into the thyroid gland during a nuclear radiation emergency, thereby reducing the risk of thyroid cancer . It also inhibits the secretion of thyroid hormone, fosters colloid accumulation in thyroid follicles, and reduces thyroid gland vascularity .

Biochemical Analysis

Biochemical Properties

Potassium iodide plays a significant role in biochemical reactions. It is used in colorimetric assays to detect hydrogen peroxide concentrations in leaf extracts . The method is based on the oxidation of this compound .

Molecular Mechanism

The molecular mechanism of this compound primarily involves its reaction with hydrogen peroxide. In this reaction, this compound is oxidized, indicating that it may interact with other biomolecules in a similar manner .

Metabolic Pathways

This compound is involved in the metabolic pathway of hydrogen peroxide detection, where it acts as a chromophore and undergoes oxidation .

Preparation Methods

Synthetic Routes and Reaction Conditions: Potassium iodide is typically prepared by reacting iodine with potassium hydroxide. The reaction involves dissolving iodine in water and then adding potassium hydroxide solution. The mixture is heated to complete the reaction, resulting in the formation of this compound and water:

$$\text{I}_2 + 2\text{KOH} \rightarrow 2\text{KI} + \text{H}_2\text{O}$$I2​+2KOH→2KI+H2​O

Industrial Production Methods: In industrial settings, this compound is produced by adding iodine to a solution of potassium hydroxide. The reaction mixture is then heated, and the resulting solution is evaporated to crystallize this compound. The crystals are then filtered, washed, and dried to obtain the final product .

Types of Reactions:

this compound can be oxidized to iodine by various oxidizing agents. For example:

Oxidation: $$2\text{KI} + \text{Cl}_2 \rightarrow 2\text{KCl} + \text{I}_2$$2KI+Cl2​→2KCl+I2​

Reduction: this compound can act as a reducing agent in certain reactions.

Substitution: this compound is used in nucleophilic substitution reactions to introduce iodide ions into organic molecules.

Common Reagents and Conditions:

Oxidizing Agents: Chlorine, bromine, and other halogens.

Reducing Agents: Sodium thiosulfate, sulfur dioxide.

Solvents: Water, ethanol.

Major Products:

Iodine (I₂): Formed during oxidation reactions.

Potassium Chloride (KCl): Formed during substitution reactions with chlorine

Chemistry:

Iodometric Titrations: this compound is used as an analytical reagent in iodometric titrations to determine the concentration of oxidizing agents.

Synthesis of Aryl Iodides: It serves as an iodide source in the synthesis of aryl iodides from diazonium salts.

Biology:

Nutritional Supplement: this compound is added to table salt to prevent iodine deficiency in humans and animals.

Thyroid Protection: It is used to protect the thyroid gland from radioactive iodine during radiation emergencies.

Medicine:

Hyperthyroidism Treatment: this compound is used to treat hyperthyroidism by reducing the production of thyroid hormones.

Expectorant: It helps break up mucus in the respiratory tract, making it easier to breathe.

Industry:

Photography: this compound is used in the preparation of photographic emulsions.

Dye Manufacturing: It is used as a raw material in the production of dyes.

Comparison with Similar Compounds

Potassium Iodate (KIO₃): Used as an iodine supplement in salt and for thyroid blocking in radiation emergencies.

Sodium Iodide (NaI): Used in similar applications as potassium iodide but with different solubility and reactivity properties.

Calcium Iodide (CaI₂): Used in animal feed and as a source of iodine in various applications

Uniqueness of this compound: this compound is unique due to its high solubility in water, making it an effective source of iodide ions in various chemical and biological applications. Its ability to protect the thyroid gland from radioactive iodine and its use in iodometric titrations further highlight its versatility and importance .

Customer Q & A

Q1: How does potassium iodide interact with the thyroid gland?

A1: this compound provides the essential nutrient iodine, which the thyroid gland actively absorbs to produce the hormones thyroxine (T4) and triiodothyronine (T3). In situations of radioactive iodine exposure, this compound saturates the thyroid with stable iodine, blocking the uptake of the radioactive form and reducing the risk of thyroid cancer. []

Q2: Can this compound induce hyperthyroidism?

A2: Yes, in some cases, particularly in individuals with pre-existing thyroid conditions or those sensitive to iodine, this compound administration can lead to hyperthyroidism. This was observed in three geriatric patients receiving this compound during a 125I-fibrinogen test. []

Q3: What are the recommended daily allowances for iodine intake?

A3: The recommended daily allowances (RDA) for iodine intake are 150 μg in adults, 220–250 μg in pregnant women, and 250–290 μg in breastfeeding women. [] The American Thyroid Association (ATA) recommends that women take a multivitamin containing 150 μg of iodine daily in the form of this compound (KI) during preconception, pregnancy, and lactation to meet these needs. []

Q4: What is the effect of this compound on cathepsins in rat thyroid cells?

A6: Research using the FRTL thyroid cell line shows that high concentrations of this compound (50 mmol/L) significantly decrease the activity of cathepsins B and D. These enzymes play a role in thyroid hormone synthesis and release, suggesting iodine excess might affect thyroid function through this mechanism. []

Q5: What is the molecular formula and weight of this compound?

A5: The molecular formula of this compound is KI, and its molecular weight is 166.00 g/mol.

Q6: Can this compound be used as a photostabilizer?

A9: Yes, this compound solutions, which tend to turn yellow upon light exposure due to iodine liberation, can be stabilized using compounds like DL-methionine and thiourea. These compounds prevent color change even under intense light exposure for extended periods. []

Q7: How does this compound function as a catalyst?

A11: this compound can act as a catalyst in various reactions. For instance, it catalyzes the synthesis of 1,3-dioxolan-2-one derivatives from epoxides and carbon dioxide, even at relatively low temperatures (60°C). []

Q8: Is this compound truly a catalyst in the decomposition of hydrogen peroxide?

A12: Contrary to common belief, experimental evidence suggests that this compound is not a true catalyst in hydrogen peroxide decomposition. While it accelerates the reaction, it also undergoes chemical changes, as evidenced by the solution turning yellow due to iodine formation and changes in pH, conductivity, and iodide ion concentration. []

Q9: Can this compound be used in conjunction with biomass for CO2 conversion?

A13: Yes, research shows that dewaxed sugarcane bagasse combined with this compound can act as an effective catalytic system for converting CO2 to cyclic carbonates. The hydroxyl groups in the biomass play a crucial role in this process by activating the epoxide ring opening. []

Q10: Have computational methods been used to study this compound?

A14: Yes, molecular beam scattering data has been used to create highly accurate excited-state potential energy surfaces for this compound, furthering the understanding of its spectroscopic properties and behavior in excited states. []

Q11: Does the counterion to iodide affect iodine absorption?

A15: Yes, studies comparing this compound (KI) and sodium iodide (NaI) in rabbits showed that KI resulted in peak blood iodine levels being maintained for a longer duration compared to NaI. This suggests that the counterion can influence the pharmacokinetics of iodide. []

Q12: How can the stability of this compound formulations be improved?

A16: this compound jellied pharmaceutical compositions have been developed to improve storage stability and dissolution, allowing for easier medication. These formulations typically include gelling agents and dispersion media to achieve the desired properties. []

Q13: How is iodine absorbed and distributed in the body after this compound administration?

A17: Following oral administration, this compound is readily absorbed in the gastrointestinal tract. Iodine is then distributed throughout the body, with the thyroid gland actively accumulating it for hormone synthesis. Excess iodine is primarily excreted in urine. []

Q14: How does the absorption of iodine from this compound compare to that of iodine from kombu?

A18: Studies in rats have shown that the absorption of iodine from this compound is significantly higher compared to iodine from kombu, a type of seaweed. This difference was observed by comparing serum and tissue iodine concentrations in rats fed diets supplemented with either this compound or kombu powder. []

Q15: Can this compound be used to treat haemoptysis caused by aspergillomas?

A19: Yes, in cases where surgery is not an option, intracavitary instillation of sodium or this compound has been shown to be effective in stopping life-threatening haemoptysis from aspergillomas. []

Q16: What are the potential risks of excess iodine ingestion?

A20: Ingesting iodine in amounts exceeding the tolerable upper limits (1100 μg per day) can lead to thyroid dysfunction, particularly in susceptible individuals like infants, pregnant and breastfeeding women, the elderly, and those with pre-existing thyroid conditions. [] High iodine intake can cause effects ranging from goiter to hypothyroidism or hyperthyroidism. []

Q17: What analytical methods are used to determine iodide levels?

A21: Several methods are available for determining iodide levels, including volumetric titration methods like the Sadusk-Ball procedure, which is particularly useful for analyzing iodized salt. [] Other methods might include ion chromatography or spectrophotometry after appropriate chemical derivatization.